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Compound of Interest

Compound Name: Benthiavalicarb

Cat. No.: B1259727

An In-depth Overview for Researchers and Drug Development Professionals

Benthiavalicarb is a novel fungicide from the carboxylic acid amide (CAA) group, specifically
classified as a valinamide carbamate.[1] Developed through the collaborative efforts of Kumiai
Chemical Industry Co., Ltd. and Ilhara Chemical Industry Co., Ltd., it has demonstrated high
efficacy against plant pathogens belonging to the Oomycetes class, such as Phytophthora
infestans (late blight) and Plasmopara viticola (downy mildew).[2][3] This technical guide
provides a comprehensive overview of the discovery, development, and mode of action of
benthiavalicarb, with a focus on its chemical synthesis, biological activity, and the
experimental methodologies used in its evaluation.

Physicochemical Properties

Benthiavalicarb is primarily used in its isopropyl ester form, benthiavalicarb-isopropyl, to
enhance its uptake and translocation within the plant.[4] The physicochemical properties of
benthiavalicarb-isopropyl are summarized in the table below.
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Property Value Reference

propan-2-yl N-[(2S)-1-[[(1R)-1-
(6-fluoro-1,3-benzothiazol-2-

IUPAC Name _ [5]
yl)ethyllamino]-3-methyl-1-

oxobutan-2-ylJcarbamate

CAS Registry Number 177406-68-7 [6]
Molecular Formula C1sH24FN30sS [6]
Molecular Weight 381.46 g/mol [6]
Appearance White powder [5]
Melting Point 152 °C [7]
Water Solubility (20 °C) 13.14 mg/L [5]
Log? (.octanol—water partition 955259 5]
coefficient)

Vapor Pressure (25 °C) 5.4 x 1072 mm Hg (estimated)  [8]

_ . No dissociation between pH
Dissociation Constant (pKa) [5]
1.12 and 12.81

Synthesis of Benthiavalicarb-isopropyl

The commercial synthesis of benthiavalicarb-isopropyl is a multi-step process that involves
the preparation of a chiral benzothiazolylethylamine intermediate and its subsequent coupling
with an N-protected L-valine derivative.[9][10] The key steps are outlined below.

Synthesis Pathway Diagram
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Figure 1: Chemical synthesis pathway of Benthiavalicarb-isopropyl.

Experimental Protocol: Synthesis

A representative synthesis protocol is as follows:

e Synthesis of 2-Amino-6-fluorobenzothiazole: p-Fluorocyclohexanone is reacted with thiourea
in the presence of iodine as a catalyst, followed by oxidative cyclization to yield 2-amino-6-
fluorobenzothiazole.[10]

» Preparation of 2-Amino-5-fluorothiophenol: The 2-amino-6-fluorobenzothiazole is then
hydrolyzed and acidified to produce 2-amino-5-fluorothiophenol.[10]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1259727?utm_src=pdf-body-img
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://patents.google.com/patent/CN103333135A/en
https://patents.google.com/patent/CN103333135A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of (R)-1-(6-fluoro-benzothiazol-2-yl)ethylamine: In a separate pathway, D-alanine
is reacted with triphosgene to form (R)-4-methylazolidine-2,5-dione. This intermediate is then

reacted with 2-amino-5-fluorothiophenol to produce the chiral amine, (R)-1-(6-fluoro-
benzothiazol-2-yl)ethylamine.[10]

o Preparation of N-Isopropoxycarbonyl-L-valine: L-valine is reacted with isopropyl
chloroformate to yield N-isopropoxycarbonyl-L-valine.[9]

e Final Coupling: The carboxyl group of N-isopropoxycarbonyl-L-valine is activated and then
coupled in a one-pot reaction with (R)-1-(6-fluoro-benzothiazol-2-yl)ethylamine to produce
benthiavalicarb-isopropyl.[9][10]

Mechanism of Action

Benthiavalicarb belongs to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC
Group 40).[11] Its mode of action is the inhibition of cellulose synthase, a crucial enzyme for
cell wall biosynthesis in Oomycetes.[11] This disruption of cell wall formation leads to the
inhibition of mycelial growth, sporulation, and germination of sporangia and cystospores.[12]
[13]
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Figure 2: Proposed mechanism of action of Benthiavalicarb.

Biological Activity

Benthiavalicarb exhibits excellent preventive, curative, translaminar, and systemic activity
against a range of Oomycete pathogens.[11] It is particularly effective against late blight of
potato and tomato, and downy mildew of grapes.[14]
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In Vitro Efficacy

The in vitro activity of benthiavalicarb-isopropyl has been demonstrated against various

Phytophthora species.
Pathogen Iso (mgl/L) MIC (mgl/L) Reference
Phytophthora
_ 0.01-0.05 0.03-0.3 [13]
infestans
Phytophthora capsici 0.01-0.05 0.03-0.3 [13]
Phytophthora
. 0.01-0.05 0.03-0.3 [13]
palmivora
Phytophthora
0.01-0.05 0.03-0.3 [13]
cactorum
Phytophthora
T 0.01-0.05 0.03-0.3 [13]
nicotianae
Phytophthora porri 0.01-0.05 0.03-0.3 [13]
Phytophthora
0.01-0.05 0.03-0.3 [13]
katsurae
Phytophthora
0.01-0.05 0.03-0.3 [13]
megasperma

In Vivo and Field Trial Efficacy

Field trials have confirmed the effectiveness of benthiavalicarb-isopropyl in controlling late
blight in tomato and potato at application rates of 25-75 g a.i./ha.[12]
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. Application .
Crop Disease . Efficacy Reference
Rate (g a.i./ha)

Late Blight (P. )
Tomato 25-75 Effective Control [12]

infestans)

Late Blight (P. )
Potato 25-75 Effective Control [12]

infestans)

Experimental Protocols

The evaluation of benthiavalicarb's efficacy involves a series of standardized in vitro and in

Vivo experiments.

Experimental Workflow Diagram
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Figure 3: General experimental workflow for fungicide evaluation.
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In Vitro Bioassay: Mycelial Growth Inhibition

Media Preparation: Prepare a suitable agar medium (e.g., potato dextrose agar) and amend
with various concentrations of benthiavalicarb-isopropyl dissolved in a solvent like DMSO.

Inoculation: Place a mycelial plug of the target Oomycete pathogen at the center of each
agar plate.

Incubation: Incubate the plates at an appropriate temperature (e.g., 20°C) in the dark.

Data Collection: Measure the radial growth of the mycelium over time and compare it to a
control (no fungicide).

Analysis: Calculate the 50% inhibitory concentration (Iso) and the minimum inhibitory
concentration (MIC).[13]

Greenhouse Trial: Preventive and Curative Activity

Plant Cultivation: Grow susceptible host plants (e.g., tomato or potato seedlings) in pots
under controlled greenhouse conditions.

Fungicide Application:

o Preventive: Apply benthiavalicarb-isopropyl to the plants at various concentrations before
inoculation with the pathogen.

o Curative: Inoculate the plants with the pathogen and then apply benthiavalicarb-isopropyl
at different time intervals post-inoculation.

Inoculation: Spray the plants with a zoosporangial suspension of the pathogen (e.g., P.
infestans).

Incubation: Maintain the plants in a high-humidity environment to facilitate infection.

Disease Assessment: After a set incubation period, assess the disease severity on the
leaves and calculate the percentage of disease control compared to untreated plants.[13]

Structure-Activity Relationship (SAR)
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The fungicidal activity of benthiavalicarb and other valinamide carbamates is influenced by
the specific stereochemistry and the nature of the substituents on the benzothiazole and valine
moieties. The (R-L) stereoisomer of benthiavalicarb-isopropyl is the primary pesticidally active
component.[9] The carbamate group is a key pharmacophore that contributes to the broad-
spectrum activity of this class of fungicides.[15] Further research into the structure-activity
relationships of N-benzhydryl valinamide carbamates has shown that substitutions on the
aromatic rings can significantly impact the in vitro and in vivo fungicidal activity against
pathogens like Phytophthora capsici and Pseudoperonospora cubensis.[16]

Conclusion

Benthiavalicarb represents a significant advancement in the control of Oomycete plant
pathogens. Its unique mode of action, coupled with its excellent biological activity and favorable
environmental profile, makes it a valuable tool for integrated pest management programs. This
technical guide has provided a detailed overview of the key scientific and technical aspects of
benthiavalicarb's discovery and development, offering valuable insights for researchers and
professionals in the field of agrochemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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